Cas no 1361193-25-0 (6-Bromo-2,3-dihydro-1h-inden-1-one oxime)

6-Bromo-2,3-dihydro-1H-inden-1-one oxime is a brominated indanone derivative with potential applications in organic synthesis and pharmaceutical research. This compound features a reactive oxime functional group, which can serve as a versatile intermediate for further chemical modifications, such as cyclizations or condensations. The presence of the bromine substituent enhances its utility in cross-coupling reactions, enabling the construction of more complex molecular frameworks. Its well-defined structure and stability make it suitable for use in method development and mechanistic studies. Researchers may find value in its role as a precursor for bioactive molecules or as a scaffold in medicinal chemistry.

6-Bromo-2,3-dihydro-1h-inden-1-one oxime structure

1361193-25-0 structure

Product Name:6-Bromo-2,3-dihydro-1h-inden-1-one oxime

CAS No:1361193-25-0

MF:C₉H₈BrNO

MW:226.06992149353

CID:4590688

Update Time:2025-06-14

6-Bromo-2,3-dihydro-1h-inden-1-one oxime Chemical and Physical Properties

Names and Identifiers

- 6-Bromo-2,3-dihydro-1h-inden-1-one oxime
- (Z)-6-bromo-2,3-dihydro-1H-inden-1-one oxime
- (NE)-N-(6-bromo-2,3-dihydroinden-1-ylidene)hydroxylamine
- Inchi： 1S/C9H8BrNO/c10-7-3-1-6-2-4-9(11-12)8(6)5-7/h1,3,5,12H,2,4H2/b11-9+
- InChI Key： AAKSFBFMXXWCSH-PKNBQFBNSA-N
- SMILES： BrC1C=CC2=C(C=1)/C(/CC2)=N/O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 205
XLogP3: 2.6
Topological Polar Surface Area: 32.6

6-Bromo-2,3-dihydro-1h-inden-1-one oxime Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
1PlusChem	1P00A1IZ-250mg	1H-Inden-1-one, 6-bromo-2,3-dihydro-, oxime	1361193-25-0	95%	250mg	$108.00	2025-02-25
1PlusChem	1P00A1IZ-1g	1H-Inden-1-one, 6-bromo-2,3-dihydro-, oxime	1361193-25-0	98%	1g	$150.00	2025-02-25
1PlusChem	1P00A1IZ-5g	1H-Inden-1-one, 6-bromo-2,3-dihydro-, oxime	1361193-25-0	98%	5g	$521.00	2025-02-25
A2B Chem LLC	AE67739-250mg	6-Bromo-2,3-dihydro-1h-inden-1-one oxime	1361193-25-0	95%	250mg	$127.00	2024-04-20
A2B Chem LLC	AE67739-1g	6-Bromo-2,3-dihydro-1h-inden-1-one oxime	1361193-25-0	98%	1g	$142.00	2024-04-20
A2B Chem LLC	AE67739-5g	6-Bromo-2,3-dihydro-1h-inden-1-one oxime	1361193-25-0	98%	5g	$489.00	2024-04-20

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Additional information on 6-Bromo-2,3-dihydro-1h-inden-1-one oxime

Comprehensive Overview of 6-Bromo-2,3-dihydro-1H-inden-1-one oxime (CAS No. 1361193-25-0)

6-Bromo-2,3-dihydro-1H-inden-1-one oxime (CAS No. 1361193-25-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated indanone derivative is widely recognized for its unique structural properties, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "6-Bromo-2,3-dihydro-1H-inden-1-one oxime synthesis", "CAS 1361193-25-0 applications", and "indanone oxime derivatives", reflecting its relevance in modern chemical studies.

The compound's molecular structure features a bromine substituent at the 6-position of the indanone ring, coupled with an oxime functional group. This combination enhances its reactivity, enabling diverse applications in medicinal chemistry. Recent trends in AI-driven drug discovery and green chemistry have further amplified interest in such intermediates, as they align with the demand for sustainable and efficient synthetic routes. Questions like "How to optimize the yield of 6-Bromo-2,3-dihydro-1H-inden-1-one oxime?" or "What are the latest advancements in indanone-based therapeutics?" are commonly explored in academic forums.

From a technical perspective, 6-Bromo-2,3-dihydro-1H-inden-1-one oxime exhibits notable stability under standard laboratory conditions, making it suitable for multi-step synthetic protocols. Its role in constructing heterocyclic frameworks—a hotspot in cancer research and neurological drug development—has been extensively documented. Searches for "indanone oxime NMR spectra" or "CAS 1361193-25-0 solubility" indicate a strong focus on analytical characterization and practical handling among users.

In agrochemical applications, this compound serves as a precursor for designing novel pesticides and herbicides, addressing global concerns about food security and sustainable agriculture. The integration of computational chemistry tools to predict its behavior in biological systems has also become a trending topic, with queries such as "Molecular docking studies of 6-Bromo-2,3-dihydro-1H-inden-1-one oxime" gaining traction.

Quality control and regulatory compliance are critical for industrial-scale production. Analytical techniques like HPLC, GC-MS, and X-ray crystallography are frequently employed to ensure purity and consistency. The compound's compatibility with microwave-assisted synthesis—a technique praised for reducing reaction times and energy consumption—further underscores its alignment with green chemistry principles.

In summary, 6-Bromo-2,3-dihydro-1H-inden-1-one oxime (CAS No. 1361193-25-0) represents a versatile building block in both pharmaceutical and agrochemical innovation. Its intersection with cutting-edge research themes—such as AI-aided molecular design, environmentally friendly synthesis, and targeted drug delivery—ensures its continued prominence in scientific literature and industrial applications.